N-(4-(2-Chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea
N-(4-(2-Chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea
Acyl-CoA:cholesterol acyltransferase (ACAT) catalyses the esterification of excess cellular cholesterol with fatty acids and is important for intestinal cholesterol absorption, hepatic lipoprotein secretion, and cholesterol accumulation in vascular tissues. ACAT inhibitors improve plasma lipid profile and ameliorate proteinuria in nephrotic animals. TMP-153 is a quinolyl derivative that inhibits ACAT with IC50 values of 5-10 nM in various animals. At 0.5-1.5 mg/kg, TMP-153 dose-dependently reduces plasma total- and low density lipoprotein cholesterol without affecting high density lipoprotein cholesterol in hamsters. It inhibits cholesterol esterification both in human colonic adenocarcinoma L S180 cells and in human hepatoma HepG2 cells (IC50s = 150 and 330 nM, respectively). When fed as a dietary supplement (ED50 = 0.81 mg/kg/day), TMP-153 reduces hepatic cholesterogenesis in hamsters fed a stock diet.
Brand Name:
Vulcanchem
CAS No.:
128831-46-9
VCID:
VC0157756
InChI:
InChI=1S/C24H18ClF2N3O/c1-13-9-17-21(10-14(13)2)28-12-22(23(17)16-5-3-4-6-18(16)25)30-24(31)29-20-8-7-15(26)11-19(20)27/h3-12H,1-2H3,(H2,29,30,31)
SMILES:
CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl
Molecular Formula:
C24H18ClF2N3O
Molecular Weight:
437.9 g/mol
N-(4-(2-Chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea
CAS No.: 128831-46-9
Main Products
VCID: VC0157756
Molecular Formula: C24H18ClF2N3O
Molecular Weight: 437.9 g/mol
| CAS No. | 128831-46-9 |
|---|---|
| Product Name | N-(4-(2-Chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea |
| Molecular Formula | C24H18ClF2N3O |
| Molecular Weight | 437.9 g/mol |
| IUPAC Name | 1-[4-(2-chlorophenyl)-6,7-dimethylquinolin-3-yl]-3-(2,4-difluorophenyl)urea |
| Standard InChI | InChI=1S/C24H18ClF2N3O/c1-13-9-17-21(10-14(13)2)28-12-22(23(17)16-5-3-4-6-18(16)25)30-24(31)29-20-8-7-15(26)11-19(20)27/h3-12H,1-2H3,(H2,29,30,31) |
| Standard InChIKey | FFKNNBNIAHVVCU-UHFFFAOYSA-N |
| SMILES | CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl |
| Canonical SMILES | CC1=CC2=C(C(=CN=C2C=C1C)NC(=O)NC3=C(C=C(C=C3)F)F)C4=CC=CC=C4Cl |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Acyl-CoA:cholesterol acyltransferase (ACAT) catalyses the esterification of excess cellular cholesterol with fatty acids and is important for intestinal cholesterol absorption, hepatic lipoprotein secretion, and cholesterol accumulation in vascular tissues. ACAT inhibitors improve plasma lipid profile and ameliorate proteinuria in nephrotic animals. TMP-153 is a quinolyl derivative that inhibits ACAT with IC50 values of 5-10 nM in various animals. At 0.5-1.5 mg/kg, TMP-153 dose-dependently reduces plasma total- and low density lipoprotein cholesterol without affecting high density lipoprotein cholesterol in hamsters. It inhibits cholesterol esterification both in human colonic adenocarcinoma L S180 cells and in human hepatoma HepG2 cells (IC50s = 150 and 330 nM, respectively). When fed as a dietary supplement (ED50 = 0.81 mg/kg/day), TMP-153 reduces hepatic cholesterogenesis in hamsters fed a stock diet. |
| Synonyms | CDQDU N-(4-(2-chlorophenyl)-6,7-dimethyl-3-quinolyl)-N'-(2,4-difluorophenyl)urea TMP 153 TMP-153 |
| PubChem Compound | 125289 |
| Last Modified | Nov 11 2021 |
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